Cas no 53663-18-6 (2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoic acid)

• Product Name: 2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoic acid
• CAS No: 53663-18-6
• MF: C₁₆H₁₁NO₄
• MW: 281.262844324112
• MDL: MFCD00030289
• CID: 1583490
• PubChem ID: 3313288
• Update Time: 2025-04-21

2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoic acid
• Benzoic acid, 2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-
• 2-(1,3-Dioxo-1,3-dihydro-isoindol-2-ylmethyl)-benzoic acid
• alpha-PhthaliMido-o-toluic acid
• 2-((1,3-Dioxoisoindolin-2-yl)methyl)benzoicacid
• 53663-18-6
• 2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]benzoic acid
• F15108
• 2-[(1,3-dioxoisoindol-2-yl)methyl]benzoic acid
• CS-0498218
• 2-((1,3-Dioxoisoindolin-2-yl)methyl)benzoic acid
• 2-[(1,3-dioxo-isoindol-2-yl)-methyl]-benzoic acid
• a-phthalimido-o-toluic acid
• AC-907/25014363
• SB65083
• Oprea1_551093
• DS-022037
• 2-(phthalimidomethyl)benzoic acid
• SCHEMBL1251436
• AKOS002982027

• MDL： MFCD00030289
• Inchi： 1S/C16H11NO4/c18-14-12-7-3-4-8-13(12)15(19)17(14)9-10-5-1-2-6-11(10)16(20)21/h1-8H,9H2,(H,20,21)
• InChI Key： SFDPOSXYUSXQRN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 281.06883
• Monoisotopic Mass: 281.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones